5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile
Overview
Description
5-Methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile (MMTC) is an organic compound with a unique structure and a wide range of applications in scientific research. It is a heterocyclic compound with a five-membered ring consisting of three carbon atoms, one sulfur atom, and one nitrogen atom. MMTC has been studied for its potential use as an antifungal agent, an antitumor agent, an antioxidant, and a potential therapeutic agent for various diseases. In addition, MMTC has been studied for its ability to modulate the activity of certain enzymes, such as cytochrome P450.
Scientific Research Applications
5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile has been studied extensively for its potential use in scientific research. It has been used as an antifungal agent, an antitumor agent, an antioxidant, and a potential therapeutic agent for various diseases. In addition, 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile has been studied for its ability to modulate the activity of certain enzymes, such as cytochrome P450. It has also been used in studies of molecular recognition and molecular recognition-based drug delivery systems.
Mechanism of Action
The exact mechanism of action of 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile is still not fully understood. However, it is believed that 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile binds to certain proteins and enzymes in the body, which results in a decrease in the activity of these proteins and enzymes. This decrease in activity is thought to be responsible for the various biological effects of 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile.
Biochemical and Physiological Effects
5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile has been studied for its potential use as an antifungal agent, an antitumor agent, an antioxidant, and a potential therapeutic agent for various diseases. In addition, 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile has been studied for its ability to modulate the activity of certain enzymes, such as cytochrome P450. Studies have also shown that 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile may have anti-inflammatory and antinociceptive effects, which may be beneficial in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile in laboratory experiments include its low toxicity, its ability to modulate the activity of certain enzymes, and its potential therapeutic effects. The main limitation of using 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile in laboratory experiments is its instability in the presence of light and air.
Future Directions
Future research on 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile should focus on further elucidating its mechanism of action, its potential therapeutic effects, and its potential use in drug delivery systems. Additionally, further research should be conducted to explore the potential of 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile to modulate the activity of certain enzymes, such as cytochrome P450. Finally, further research should be conducted to explore the potential of 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile to act as an antioxidant and to reduce inflammation.
Synthesis Methods
The synthesis of 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile is a multi-step process that involves the use of several different chemical reactions. The first step involves the reaction of 5-methanesulfonyl-3-methoxybenzaldehyde with thiourea in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form an intermediate compound. The intermediate compound is then reacted with carbon disulfide in the presence of a catalyst, such as pyridine, to form 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile involves the reaction of 2-chloro-3-methoxythiophene with sodium methanesulfinate followed by reaction with potassium cyanide.", "Starting Materials": [ "2-chloro-3-methoxythiophene", "sodium methanesulfinate", "potassium cyanide" ], "Reaction": [ "Step 1: 2-chloro-3-methoxythiophene is reacted with sodium methanesulfinate in the presence of a base such as sodium hydride or potassium tert-butoxide to form 5-methanesulfonyl-3-methoxythiophene.", "Step 2: 5-methanesulfonyl-3-methoxythiophene is then reacted with potassium cyanide in the presence of a base such as potassium carbonate or cesium carbonate to form 5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile." ] } | |
CAS RN |
157138-41-5 |
Product Name |
5-methanesulfonyl-3-methoxy-1,2-thiazole-4-carbonitrile |
Molecular Formula |
C6H6N2O3S2 |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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